Cas no 2165181-37-1 (4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol)
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol
- EN300-1735685
- 2165181-37-1
-
- Inchi: 1S/C13H25NO/c1-10-2-4-11(5-3-10)13(14)8-6-12(15)7-9-13/h10-12,15H,2-9,14H2,1H3
- InChI Key: XSTQUOFBWRQFMW-UHFFFAOYSA-N
- SMILES: OC1CCC(CC1)(C1CCC(C)CC1)N
Computed Properties
- Exact Mass: 211.193614421g/mol
- Monoisotopic Mass: 211.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.2Ų
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735685-0.05g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 0.05g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1735685-0.1g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 0.1g |
$1508.0 | 2023-09-20 | ||
| Enamine | EN300-1735685-0.25g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 0.25g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1735685-0.5g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 0.5g |
$1646.0 | 2023-09-20 | ||
| Enamine | EN300-1735685-1.0g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 1g |
$1714.0 | 2023-06-04 | ||
| Enamine | EN300-1735685-2.5g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 2.5g |
$3362.0 | 2023-09-20 | ||
| Enamine | EN300-1735685-5.0g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 5g |
$4972.0 | 2023-06-04 | ||
| Enamine | EN300-1735685-10.0g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 10g |
$7373.0 | 2023-06-04 | ||
| Enamine | EN300-1735685-1g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 1g |
$1714.0 | 2023-09-20 | ||
| Enamine | EN300-1735685-5g |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol |
2165181-37-1 | 5g |
$4972.0 | 2023-09-20 |
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol
Comprehensive Guide to 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol (CAS No. 2165181-37-1): Properties, Applications, and Market Insights
4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol (CAS No. 2165181-37-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexyl derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and material science.
The molecular structure of 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol features both amino and hydroxyl functional groups, which contribute to its reactivity and versatility. These functional groups enable the compound to participate in various chemical reactions, such as condensation, substitution, and oxidation, making it a crucial building block in organic synthesis. The presence of the 4-methylcyclohexyl moiety adds to its lipophilicity, which can influence its pharmacokinetic properties in pharmaceutical applications.
In recent years, the demand for 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol has surged, particularly in the pharmaceutical sector. This compound is often explored as a precursor in the synthesis of novel therapeutic agents, including central nervous system (CNS) drugs and anti-inflammatory medications. Its structural similarity to other bioactive cyclohexylamines has prompted researchers to investigate its potential in addressing unmet medical needs, such as neurodegenerative diseases and chronic pain management.
From a market perspective, 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol is gaining traction due to the growing emphasis on precision medicine and targeted drug delivery systems. Pharmaceutical companies are investing heavily in research to harness the compound's properties for developing next-generation therapeutics. Additionally, its application in material science, particularly in the design of advanced polymers and coatings, is being explored, further expanding its commercial potential.
The synthesis of 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol typically involves multi-step organic reactions, including hydrogenation and amination processes. Researchers are continually optimizing these synthetic routes to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize and validate the compound's structure and purity.
One of the key advantages of 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol is its stability under standard laboratory conditions, which facilitates its handling and storage. This attribute is particularly important for large-scale production and commercialization. Furthermore, its compatibility with various solvents and reagents enhances its utility in diverse chemical processes, making it a preferred choice for synthetic chemists.
In the context of sustainability, the production and application of 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol align with the global shift toward greener chemistry. Efforts are underway to develop eco-friendly synthetic methodologies that minimize waste and reduce the environmental footprint of chemical manufacturing. This focus on sustainability is expected to drive further innovation and adoption of the compound in the coming years.
For researchers and industry professionals seeking high-quality 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Reliable suppliers provide detailed technical data sheets, including information on purity, solubility, and safety, ensuring the compound meets the specific requirements of its intended application.
In conclusion, 4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol (CAS No. 2165181-37-1) is a promising compound with wide-ranging applications in pharmaceuticals and material science. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in modern chemical research. As the demand for innovative chemical intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.
2165181-37-1 (4-amino-4-(4-methylcyclohexyl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)